Cas no 862831-85-4 (N-4-(diethylamino)-2-methylphenyl-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide)

• Product Name: N-4-(diethylamino)-2-methylphenyl-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide
• CAS No: 862831-85-4
• MF: C₂₃H₂₇N₃O₂
• MW: 377.479385614395
• CID: 5796990
• PubChem ID: 7087385
• Update Time: 2025-07-09

N-4-(diethylamino)-2-methylphenyl-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• N-4-(diethylamino)-2-methylphenyl-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide
• 862831-85-4
• N-[4-(diethylamino)-2-methylphenyl]-2-(1,2-dimethylindol-3-yl)-2-oxoacetamide
• N-[4-(diethylamino)-2-methylphenyl]-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide
• N-(4-(diethylamino)-2-methylphenyl)-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide
• F0675-0647
• AKOS024595016

• Inchi： 1S/C23H27N3O2/c1-6-26(7-2)17-12-13-19(15(3)14-17)24-23(28)22(27)21-16(4)25(5)20-11-9-8-10-18(20)21/h8-14H,6-7H2,1-5H3,(H,24,28)
• InChI Key： CYPISGHCYGIBPR-UHFFFAOYSA-N
• SMILES： O=C(C(NC1C=CC(=CC=1C)N(CC)CC)=O)C1=C(C)N(C)C2C=CC=CC=21

Computed Properties

• Exact Mass: 377.21032711g/mol
• Monoisotopic Mass: 377.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 54.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-4-(diethylamino)-2-methylphenyl-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide

N-4-(Diethylamino)-2-Methylphenyl-2-(1,2-Dimethyl-1H-Indol-3-Yl)-2-Oxoacetamide: A Comprehensive Overview

The compound with CAS No 862831-85-4, known as N-4-(diethylamino)-2-methylphenyl-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its chemical structure, synthesis methods, pharmacological properties, and recent advancements in its research.

Chemical Structure and Synthesis

The molecular structure of N-4-(diethylamino)-2-methylphenyl-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide is characterized by a substituted phenyl group attached to an acetamide moiety. The phenyl ring is further substituted with a diethylamino group at the para position and a methyl group at the ortho position. The acetamide group is connected to an indole ring system, which itself is substituted with two methyl groups at the 1 and 2 positions. This intricate structure contributes to the compound's unique physical and chemical properties.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, condensations, and oxidations. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

Pharmacological Properties

N-4-(diethylamino)-2-methylphenyl-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide has demonstrated significant biological activity in various assays. It has been shown to exhibit potent anti-inflammatory and antioxidant properties, making it a promising candidate for drug development in the treatment of inflammatory diseases. Recent studies have also highlighted its potential as a neuroprotective agent, particularly in models of Alzheimer's disease.

In addition to its pharmacological activities, this compound has been investigated for its ability to modulate cellular signaling pathways. For example, it has been shown to inhibit certain kinases involved in cancer progression, suggesting its potential as an anticancer agent. Ongoing research is focusing on understanding the molecular mechanisms underlying these activities and optimizing the compound for therapeutic use.

Applications in Drug Development

The compound's unique combination of structural features and biological activities makes it an attractive candidate for drug development. Its ability to target multiple pathways involved in disease progression could lead to the development of multi-target drugs with enhanced efficacy and reduced side effects.

Recent advancements in computational chemistry have enabled researchers to predict the compound's pharmacokinetic properties more accurately. These studies suggest that N-4-(diethylamino)-2-methylphenyl-2-(1,2-dimethyl-1H-indol-3-Yl)-2-Oxoacetamide has favorable bioavailability and pharmacokinetic profiles, making it suitable for oral administration.

Future Directions

Despite its promising properties, further research is needed to fully harness the potential of N-CAS No 862831 85 4 (Diethylamino) Methylphenyl Indole Acetamide (CAS No 862831 85 4). Future studies should focus on optimizing its pharmacokinetic properties, conducting preclinical trials to assess its safety and efficacy, and exploring its potential for use in other therapeutic areas such as infectious diseases and metabolic disorders.

In conclusion, N-CAS No 862831 85 4 (Diethylamino) Methylphenyl Indole Acetamide (CAS No 862831 85 4) represents a significant advancement in organic chemistry with broad applications in drug discovery and development. Its unique structure, coupled with its diverse biological activities, positions it as a key molecule for future research and therapeutic innovation.